Cas no 39617-08-8 (sodium 2-phenoxyisobutyrate)

sodium 2-phenoxyisobutyrate structure
sodium 2-phenoxyisobutyrate structure
Product Name:sodium 2-phenoxyisobutyrate
CAS No:39617-08-8
MF:C10H11NaO3
MW:202.182314157486
CID:924759
PubChem ID:23684560
Update Time:2025-04-19

sodium 2-phenoxyisobutyrate Chemical and Physical Properties

Names and Identifiers

    • sodium 2-phenoxyisobutyrate
    • sodium,2-methyl-2-phenoxypropanoate
    • PROPANOIC ACID, 2-METHYL-2-PHENOXY-, SODIUM SALT
    • SODIUM 2-METHYL-2-PHENOXYPROPANOATE
    • 2-METHYL-2-PHENOXY-PROPANOIC ACID, SODIUM SALT
    • HLM3B417FT
    • AKOS025296165
    • EINECS 254-545-6
    • DTXSID90192726
    • SCHEMBL7033474
    • HGCUZGSFLPWWFT-UHFFFAOYSA-M
    • UNII-HLM3B417FT
    • NS00089620
    • Q27279990
    • PROPANOIC ACID, 2-METHYL-2-PHENOXY-, SODIUM SALT (1:1)
    • sodium;2-methyl-2-phenoxypropanoate
    • 39617-08-8
    • Inchi: 1S/C10H12O3.Na/c1-10(2,9(11)12)13-8-6-4-3-5-7-8;/h3-7H,1-2H3,(H,11,12);/q;+1/p-1
    • InChI Key: HGCUZGSFLPWWFT-UHFFFAOYSA-M
    • SMILES: [Na+].O(C1C=CC=CC=1)C(C(=O)[O-])(C)C

Computed Properties

  • Exact Mass: 202.06063
  • Monoisotopic Mass: 202.06058849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 186
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.4Ų

Experimental Properties

  • PSA: 49.36
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.